Cas no 99434-58-9 (Cycloxydim)

• Product Name: Cycloxydim
• CAS No: 99434-58-9
• MF: C₁₇H₂₇NO₃S
• MW: 325.466183900833
• CID: 806921
• Update Time: 2023-08-03

Cycloxydim Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,2-[1-(ethoxyamino)butylidene]-5-(tetrahydro-2H-thiopyran-3-yl)-
• cycloxydim
• (±)-2-(1-(ethoxyimino)butyl)-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-2-cyclohexene-1-one
• (±)-2-(1-(ethoxyimino)butyl)-3-hydroxy-5-thian-3-ylcyclohex-2-enone
• 2-[(1E)-N-Ethoxybutanimidoyl]-3-hydroxy-5-(tetrahydro-2H-thiopyra n-3-yl)-2-cyclohexen-1-one
• Cycloxidim
• Cycloxydime
• Focus Ultra
• 1,3-Cyclohexanedione, 2-(1-(ethoxyamino)butylidene)-5-(tetrahydro-2H-thiopyran-3-yl)-
• 2-[(E)-N-ethoxy-C-propylcarbonimidoyl]-3-hydroxy-5-(thian-3-yl)cyclohex-2-en-1-one
• Cycloxydim [BSI:ISO]
• Cycloxydime [ISO-French]
• 2-[1-(ethoxyimino)butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-2-cyclohexen-1-one
• Cycloxidim 100 microg/mL in Methanol
• Cycloxidim, PESTANAL(R), analytical standard
• C10913
• (+-)-2-(1-(Et
• Cycloxydim

• Inchi： 1S/C17H27NO3S/c1-3-6-14(18-21-4-2)17-15(19)9-13(10-16(17)20)12-7-5-8-22-11-12/h12-13,19H,3-11H2,1-2H3/b18-14+
• InChI Key： GGWHBJGBERXSLL-NBVRZTHBSA-N
• SMILES： S1CCCC(C1)C1CC(C(/C(/CCC)=N/OCC)=C(C1)O)=O

Computed Properties

• Exact Mass: 325.171
• Monoisotopic Mass: 325.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.139
• Boiling Point: 450.2°Cat760mmHg
• Flash Point: 226°C
• Refractive Index: 1.582
• PSA: 84.19000
• LogP: 4.11340